2-(3-Trifluoromethoxyphenyl)Isonicotinic acid, 95%

• IUPAC Name: 2-[3-(trifluoromethoxy)phenyl]pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H8F3NO3/c14-13(15,16)20-10-3-1-2-8(6-10)11-7-9(12(18)19)4-5-17-11/h1-7H,(H,18,19)
• InChI Key: XICPFZZIBBLCSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)C2=NC=CC(=C2)C(=O)O
• Molecular Formula: C13H8F3NO3
• DSSTOX Substance ID: DTXSID70679500
• Molecular Weight: 283.20 g/mol
• CAS RN: 1258635-44-7

Description

2-(3-Trifluoromethoxyphenyl)Isonicotinic acid (TFMI) is an organic compound belonging to the isonicotinic acid family. It is a white crystalline solid with a molecular weight of 260.2 g/mol and a melting point of 154-156°C. TFMI has a variety of applications in scientific research, including use in biochemical and physiological studies, as well as in laboratory experiments.

Scientific Research Applications

2-(3-Trifluoromethoxyphenyl)Isonicotinic acid, 95% has been used in a variety of scientific research applications, including biochemical and physiological studies. It has been used as an inhibitor of monoamine oxidase, an enzyme involved in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. It has also been used as an inhibitor of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. In addition, 2-(3-Trifluoromethoxyphenyl)Isonicotinic acid, 95% has been used to study the effects of isonicotinic acid derivatives on various cellular processes, such as cell proliferation, apoptosis, and cell differentiation.

Mechanism of Action

2-(3-Trifluoromethoxyphenyl)Isonicotinic acid, 95% acts as an inhibitor of monoamine oxidase and acetylcholinesterase. It binds to the active sites of these enzymes, preventing them from catalyzing the oxidation of neurotransmitters and the breakdown of acetylcholine. This inhibition leads to an increase in the levels of these neurotransmitters, which can have a variety of effects on the body, depending on the type of neurotransmitter.
Biochemical and Physiological Effects
The inhibition of monoamine oxidase by 2-(3-Trifluoromethoxyphenyl)Isonicotinic acid, 95% can lead to an increase in the levels of serotonin, dopamine, and norepinephrine in the brain. This can lead to increased alertness and focus, improved mood, and increased energy levels. The inhibition of acetylcholinesterase can lead to an increase in the levels of acetylcholine, which can lead to improved memory and cognitive function.

Advantages and Limitations for Lab Experiments

The use of 2-(3-Trifluoromethoxyphenyl)Isonicotinic acid, 95% in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is relatively stable in solution. In addition, it has a high affinity for monoamine oxidase and acetylcholinesterase, making it an effective inhibitor of these enzymes. However, 2-(3-Trifluoromethoxyphenyl)Isonicotinic acid, 95% is also a weak inhibitor of other enzymes, such as tyrosine hydroxylase, and it is not as effective at inhibiting these enzymes as other compounds.

Future Directions

In the future, 2-(3-Trifluoromethoxyphenyl)Isonicotinic acid, 95% could be used in a variety of applications, such as drug development, as an inhibitor of monoamine oxidase or acetylcholinesterase. It could also be used in the development of novel compounds with similar mechanisms of action. In addition, 2-(3-Trifluoromethoxyphenyl)Isonicotinic acid, 95% could be used in studies to investigate the effects of isonicotinic acid derivatives on various cellular processes, such as cell proliferation, apoptosis, and cell differentiation. Finally, 2-(3-Trifluoromethoxyphenyl)Isonicotinic acid, 95% could be used to study the effects of isonicotinic acid derivatives on the modulation of neurotransmitter levels in the brain.

Synthesis Methods

2-(3-Trifluoromethoxyphenyl)Isonicotinic acid, 95% can be synthesized in a two-step process. The first step involves the reaction of 3-trifluoromethylphenol with isonicotinic acid in the presence of a base, such as sodium hydroxide. This reaction produces the corresponding isonicotinic acid ester, 2-(3-trifluoromethoxyphenyl)isonicotinamide. The second step involves the hydrolysis of this ester using a strong acid, such as hydrochloric acid, to produce 2-(3-Trifluoromethoxyphenyl)Isonicotinic acid, 95%.